3-[(3-Bromophenyl)methylthio]-5-(4-fluorophenyl)-1,2,4-triazole-4-ylamine

• Molecular Formula: C15H12BrFN4S
• Molecular Weight: 379.3 g/mol
• IUPAC Name: 3-[(3-bromophenyl)methylsulfanyl]-5-(4-fluorophenyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C15H12BrFN4S/c16-12-3-1-2-10(8-12)9-22-15-20-19-14(21(15)18)11-4-6-13(17)7-5-11/h1-8H,9,18H2
• InChI Key: YWKRYANLIDTCJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSC2=NN=C(N2N)C3=CC=C(C=C3)F

Description

3-[(3-Bromophenyl)methylthio]-5-(4-fluorophenyl)-1,2,4-triazole-4-ylamine is a triazole-based heterocyclic compound characterized by a 1,2,4-triazole core substituted with a 3-bromophenylmethylthio group at position 3 and a 4-fluorophenyl group at position 3.

For example, triazole-thione intermediates (e.g., 4-amino-5-aryl-1,2,4-triazole-3-thiones) are often alkylated or arylated with halogenated benzyl halides (e.g., 3-bromobenzyl bromide) under basic conditions . The 4-fluorophenyl group is likely introduced via substitution or coupling reactions, as seen in similar triazole derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-[(3-Bromophenyl)methylthio]-5-(4-fluorophenyl)-1,2,4-triazole-4-ylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The bromophenyl and fluorophenyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

3-[(3-Bromophenyl)methylthio]-5-(4-fluorophenyl)-1,2,4-triazole-4-ylamine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including neuroprotective and anti-inflammatory effects.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[(3-Bromophenyl)methylthio]-5-(4-fluorophenyl)-1,2,4-triazole-4-ylamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects through the inhibition of enzymes or receptors involved in various biological processes. For example, it may inhibit the NF-kB inflammatory pathway, leading to reduced inflammation .

Comparison with Similar Compounds

Key Features :

• Steric Bulk : The 3-bromophenylmethylthio group contributes steric hindrance, which may influence binding affinity in biological targets.
• Hydrogen-Bonding Capacity : The amine group at position 4 facilitates interactions with biological receptors or crystal lattice structures.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s activity and physicochemical properties are influenced by variations in substituents. Below is a comparison with structurally related triazole derivatives:

Compound Name	Substituents (Position 3 and 5)	Key Properties/Activities	Reference ID
3-(2,4-Dichlorophenyl)-5-((3-fluorobenzyl)thio)-1,2,4-triazole-4-amine	3: 2,4-Dichlorophenyl; 5: 3-fluorobenzylthio	Higher lipophilicity due to dichlorophenyl group; demonstrated antimicrobial activity in preliminary screens
5-((3-Bromobenzylidene)amino)-5-(4-trifluoromethylphenyl)-1,2,4-triazole-3-thiol	3: 4-Trifluoromethylphenyl; 5: 3-bromobenzylidene	Enhanced electronic effects from CF₃ group; tested as enzyme inhibitors with improved IC₅₀ values compared to non-fluorinated analogues
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)...)thiazole	Multiple 4-fluorophenyl groups	Isostructural with chlorophenyl analogue; identical crystal packing but altered solubility due to fluorine’s electronegativity
3-(4-Bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole	3: 4-Bromobenzyl; 5: thiophen-2-yl	Broad-spectrum antimicrobial activity (MIC = 8–16 µg/mL against S. aureus); bromine’s steric bulk improved membrane penetration
Target Compound: 3-[(3-Bromophenyl)methylthio]-5-(4-fluorophenyl)-1,2,4-triazole-4-ylamine	3: 3-Bromophenylmethylthio; 5: 4-fluorophenyl	Predicted higher metabolic stability than chlorinated analogues; fluorine’s inductive effects may reduce oxidative degradation. Structural data pending.	N/A

Key Observations :

Fluorine vs. Chlorine : Fluorine’s smaller size and electronegativity improve solubility and electronic properties but may reduce steric interactions compared to chlorine .

Thioether Linkage : The methylthio group in the target compound offers flexibility in conformation, contrasting with rigid benzylidene or oxadiazole-linked analogues .

Pharmacological and Physicochemical Comparisons

• Antimicrobial Activity: Compounds with bromine (e.g., 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole) show superior antimicrobial activity compared to non-halogenated derivatives, suggesting the target compound may exhibit similar efficacy .
• Metabolic Stability : Fluorine at the 4-position of the phenyl group likely reduces susceptibility to cytochrome P450-mediated oxidation, a limitation observed in methoxy-substituted triazoles .
• Crystallinity : Isostructural compounds with fluorine substituents (e.g., 4-(4-fluorophenyl)thiazole derivatives) exhibit similar crystal packing but differ in melting points and solubility profiles .